Cas no 1806827-24-6 (3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine
• CAS No: 1806827-24-6
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915308
• Update Time: 2025-05-19

3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-2-1-3(11(13)14)4(5(8)9)10-6(2)12/h1,5H,(H,10,12)
• InChI Key： PCSKOUKDWQSQKY-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)F)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine

Comprehensive Overview of 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1806827-24-6)

3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1806827-24-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromine atom, a difluoromethyl group, and a nitro substituent, serves as a versatile intermediate in synthetic chemistry. Its pyridine backbone, combined with these functional groups, makes it a valuable building block for designing novel molecules with potential applications in drug discovery and crop protection.

In recent years, the demand for halogenated pyridine derivatives like 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions, a hot topic in green chemistry and catalysis. The compound's nitro group also opens avenues for bioisostere replacement strategies, a trending approach in medicinal chemistry to improve drug efficacy and reduce side effects.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine typically involves multi-step processes, including halogenation, nitration, and hydroxylation, with an emphasis on optimizing yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, aligning with the industry's focus on high-purity intermediates. This compound's stability under various pH conditions makes it suitable for high-throughput screening in drug development, a key area of interest for AI-driven drug discovery platforms.

From an environmental perspective, the difluoromethyl group in 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine is noteworthy for its potential to reduce metabolic degradation, a feature highly sought after in next-generation pesticides. This aligns with global trends toward low-residue crop protection solutions, addressing consumer concerns about food safety and environmental impact. Additionally, its application in organic electronics as a dopant or ligand highlights its cross-disciplinary relevance, resonating with advancements in flexible electronics and energy storage.

For researchers exploring structure-activity relationships (SAR), this compound offers a robust scaffold for modifying hydrogen bonding and lipophilicity, two parameters dominating discussions in computational chemistry forums. Its compatibility with microwave-assisted synthesis further positions it as a candidate for time-efficient methodologies, a priority for labs adopting automation and Industry 4.0 practices.

In summary, 3-Bromo-6-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS No. 1806827-24-6) exemplifies the convergence of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing contemporary challenges in healthcare, agriculture, and technology. As scientific inquiries evolve, this compound is poised to remain at the forefront of cutting-edge research.